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Compound of Interest

Compound Name:
4-Hydroxy-2-methoxy-3-

methylbenzaldehyde

Cat. No.: B8548520

Get Quote

Abstract This technical guide provides a comprehensive framework for the structural

characterization and spectroscopic validation of 4-hydroxy-2-methoxy-3-
methylbenzaldehyde (

).[1] Targeted at drug development professionals and analytical chemists, this document moves
beyond basic spectral listing to address the critical challenge of regio-isomer differentiation in
polysubstituted benzaldehydes. We explore the specific utility of this compound as a
pharmacophore intermediate (e.g., in immunomodulator synthesis) and provide a self-validating
analytical protocol using NMR, IR, and MS modalities.[1]

Chemical Identity & Structural Significance[1][2][3]
[4][5]
The molecule 4-hydroxy-2-methoxy-3-methylbenzaldehyde is a densely functionalized

aromatic building block.[1] Its specific substitution pattern—placing the methyl group at the

crowded 3-position between a methoxy and a hydroxyl group—creates unique steric and

electronic signatures essential for its reactivity and biological binding profiles.[1]
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Core Data
Property Specification

IUPAC Name 4-hydroxy-2-methoxy-3-methylbenzaldehyde

Molecular Formula

Molecular Weight 166.17 g/mol

CAS Registry

69471-05-2 (Note: Often conflated with

dimethoxy analogs in databases; verify by

formula)

Key Application

Intermediate for substituted benzyl-piperazine

immunomodulators; Trimetazidine impurity

profiling.[1]

The "Impurity 21" Nomenclature Pitfall
Critical Warning: In pharmaceutical impurity databases (e.g., Trimetazidine profiling), this

compound is frequently designated as "Impurity 21."[1] However, some commercial catalogs

incorrectly list the formula as

(referring to a dimethoxy variant).[1] Always validate the precursor identity via Mass
Spectrometry (

166 vs. 182) before proceeding with synthesis.[1]

Vibrational Spectroscopy (IR)
Infrared spectroscopy serves as the initial "fingerprint" validation, confirming the presence of

the three distinct oxygenated functionalities.[1]

Functional Group Assignments
The crowded 1,2,3,4-substitution pattern disrupts standard hydrogen bonding networks,

leading to specific shifts.
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Frequency (

)
Vibration Mode Diagnostic Insight

3250–3450 stretch

Broad band.[1] The 4-OH is

sterically flanked by the 3-Me,

potentially weakening

intermolecular H-bonding

compared to vanillin.

2850 & 2750 aldehyde
The characteristic "Fermi

doublet" of the formyl group.[1]

1665–1675 stretch

Conjugated aldehyde.[1]

Shifted lower than non-

conjugated analogs (

) due to resonance with the

aromatic ring.[1]

1580–1600 aromatic Skeletal ring vibrations.

1260–1275 ether
Aryl-alkyl ether stretch

(Methoxy group).[1]

Nuclear Magnetic Resonance (NMR) Strategy
NMR is the definitive tool for distinguishing this molecule from its isomers (e.g., 4-hydroxy-3-

methoxy-2-methylbenzaldehyde).[1] The strategy relies on determining the neighborhood of the

methyl and methoxy groups.[1]

NMR (500 MHz, DMSO- )
Rationale for DMSO: The phenolic proton is often invisible in

due to exchange; DMSO stabilizes it via H-bonding, appearing as a sharp singlet.[1]
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Logic

10.15 Singlet (s) 1H -CHO
Typical aromatic

aldehyde.[1]

9.80–10.20 Broad (s) 1H -OH

Phenolic proton

(highly variable

with

concentration/te

mp).[1]

7.45
Doublet (d,

)
1H H-6

Ortho to CHO

(deshielded).[1]

Coupled to H-5.

6.75
Doublet (d,

)
1H H-5

Ortho to OH

(shielded).[1]

Coupled to H-6.

3.78 Singlet (s) 3H -OCH_3
Methoxy at C-2.

[1]

2.15 Singlet (s) 3H -CH_3

Methyl at C-3

(aromatic

methyl).[1]

Regio-Isomer Differentiation (NOESY/HMBC)
To prove the methyl group is at position 3 (between OMe and OH), use Nuclear Overhauser

Effect Spectroscopy (NOESY).[1]

Target Isomer (2-OMe, 3-Me): The Methyl protons (

) will show NOE correlations to both the Methoxy protons (

) and the Phenolic proton (

) or H-5 if OH is exchanging.[1]
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Alternative Isomer (2-Me, 3-OMe): The Methyl protons would generally only show NOE to

the aromatic proton or the OMe, but the spatial geometry is distinct.[1]

NOESY Correlations (Spatial Proximity)

HMBC Correlations (Long Range Coupling)

Methyl (C-3)
~2.15 ppm

Methoxy (C-2)
~3.78 ppm

Strong NOE
(Adjacent)

Hydroxyl (C-4)
Broad

Medium NOE
(Adjacent)

C-3 (Quaternary)

2J (Direct)

C-2 (Quaternary)3J (Neighbor)

Aldehyde (C-1)
~10.15 ppm

Weak NOE
(Ortho)

3J (Ether Link)

Click to download full resolution via product page

Figure 1: NMR Correlation Strategy. Red arrows indicate critical spatial checks (NOESY) to

confirm the 2-methoxy-3-methyl arrangement.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides fragmentation patterns

characteristic of the functional groups.[1]

Ionization Mode: ESI (+/-) or EI[1]
Molecular Ion (

):

166.[1]
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Base Peak Logic:

Loss of Methyl (

):

151.[1] Common in methoxy-arenes (formation of quinoid-like species).[1]

Loss of Formyl (

):

137.[1] Characteristic of benzaldehydes (

).[1]

Loss of CO (

): Secondary fragmentation from the phenol/aldehyde.[1]

Molecular Ion
[M]+ m/z 166

[M - CH3]+
m/z 151

(Loss of Methyl)

- •CH3

[M - CHO]+
m/z 137

(Loss of Formyl)

- •CHO

[M - H]+
m/z 165

(Stable Phenoxide)

- H+

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways expected in EI-MS analysis.

Experimental Protocol: Purity Validation Workflow
To ensure data integrity during drug development or impurity profiling, follow this stepwise

protocol.
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Step 1: Sample Preparation[1]
Solvent Selection: Dissolve 10 mg of sample in 0.6 mL DMSO-

. Avoid

if the sample is hygroscopic or if OH resolution is critical.[1]

Clarification: If the solution is cloudy, filter through a 0.2

PTFE syringe filter to remove inorganic salts (common if synthesized via Reimer-Tiemann or
formylation).[1]

Step 2: Data Acquisition[1]
Run 1H NMR (16 scans): Check for the integration ratio 1:1:1:1:3:3

(CHO:OH:H6:H5:OMe:Me).[1]

Run NOESY (Mixing time 0.3-0.5s): Specifically look for the cross-peak between the singlet

at 2.15 ppm (Me) and 3.78 ppm (OMe). Absence of this peak suggests an isomer mismatch.

[1]

Run LC-MS: Use a C18 column, Water/Acetonitrile gradient (0.1% Formic Acid).[1] Look for

a single peak at

167 (

).[1]

Step 3: Criteria for Acceptance
Purity: >98% by LC-UV (254 nm).

Identity: 1H NMR matches predicted shifts; MS parent ion confirms MW 166.[1]

Isomer Check: NOESY confirms Me/OMe proximity.

References
Patent Literature (Synthesis Application)
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Compounds useful as immunomodulators.[1][2][3][4] US Patent 9,872,852 B2. (2018).[1]

Describes the use of 4-hydroxy-2-methoxy-3-methylbenzaldehyde as a starting

material in Example 27.

[1]

Impurity Profiling (Trimetazidine Context)

Trimetazidine Impurity 21.[1] CATO Research Chemicals.[1] Identifies the compound CAS

69471-05-2 in the context of pharmaceutical reference standards.

[1]

General Spectroscopic Methods

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of

Organic Compounds (7th ed.). John Wiley & Sons.[1][5] (Authoritative text for shift rules of

polysubstituted benzenes).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Analysis of 4-Hydroxy-2-methoxy-3-
methylbenzaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8548520/docs#spectroscopic-analysis-of-4-hydroxy-
2-methoxy-3-methylbenzaldehyde-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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